Cas no 129560-99-2 (4-(2,2,2-Trifluoroethoxy)phenol)

• Product Name: 4-(2,2,2-Trifluoroethoxy)phenol
• CAS No: 129560-99-2
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• MDL: MFCD04972983
• CID: 102926
• PubChem ID: 13085348
• Update Time: 2025-06-07

4-(2,2,2-Trifluoroethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-Trifluoroethoxy)phenol
• Phenol,4-(2,2,2-trifluoroethoxy)-
• 4-((trifluoro)ethoxy)phenol
• 4-trifluoroethoxyphenol
• AC1Q78XU
• ACMC-1CGAD
• AGN-PC-00KTHP
• CTK4B6318
• SBB091381
• SureCN3271257
• SCHEMBL3271257
• AKOS008122323
• FT-0692290
• D92865
• A1-10102
• 129560-99-2
• MFCD04972983
• EN300-55750
• AS-76896
• Z381414680
• Phenol, 4-(2,2,2-trifluoroethoxy)-
• DTXSID60517689

• MDL： MFCD04972983
• Inchi： 1S/C8H7F3O2/c9-8(10,11)5-13-7-3-1-6(12)2-4-7/h1-4,12H,5H2
• InChI Key： CWLQMEMHOVBEGW-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1)O)(F)F

Computed Properties

• Exact Mass: 192.04000
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 4 g/cm3
• PSA: 29.46000
• LogP: 2.33330

4-(2,2,2-Trifluoroethoxy)phenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 4-(2,2,2-Trifluoroethoxy)phenol

Introduction to 4-(2,2,2-Trifluoroethoxy)phenol (CAS No. 129560-99-2)

4-(2,2,2-Trifluoroethoxy)phenol, also known by its CAS number 129560-99-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoroethoxy substituent on a phenolic ring, which imparts distinct chemical and biological properties. In this comprehensive introduction, we will delve into the structural features, synthesis methods, biological activities, and potential applications of 4-(2,2,2-Trifluoroethoxy)phenol.

Structural Features and Physical Properties

4-(2,2,2-Trifluoroethoxy)phenol is a white crystalline solid with a molecular formula of C₉H₈F₃O₂. The presence of the trifluoroethoxy group significantly influences the compound's physical properties. The trifluoromethyl group is highly electronegative and can enhance the lipophilicity of the molecule, making it more suitable for crossing biological membranes. Additionally, the phenolic hydroxyl group can participate in hydrogen bonding, which is crucial for its biological interactions. The compound has a melting point of approximately 75-77°C and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 4-(2,2,2-Trifluoroethoxy)phenol can be achieved through various routes. One common method involves the nucleophilic substitution reaction of 4-fluorophenol with trifluoroethyl tosylate or trifluoroethyl bromide in the presence of a base such as potassium carbonate. Another approach involves the direct alkylation of 4-fluorophenol with trifluoroethyl alcohol using a transition metal catalyst. These synthetic strategies have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities and Mechanisms of Action

4-(2,2,2-Trifluoroethoxy)phenol has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory and antioxidant properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it exhibits potent scavenging activity against reactive oxygen species (ROS), which can protect cells from oxidative stress-induced damage.

In the context of neurodegenerative diseases, 4-(2,2,2-Trifluoroethoxy)phenol has shown promise as a neuroprotective agent. Preclinical studies have demonstrated its ability to reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of intracellular signaling pathways such as the PI3K/Akt pathway and the Nrf2 antioxidant response pathway.

Potential Applications in Medicinal Chemistry

The unique chemical structure and biological activities of 4-(2,2,2-Trifluoroethoxy)phenol make it an attractive candidate for drug development. In the field of anti-inflammatory therapy, this compound could be developed into novel drugs for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Its antioxidant properties also suggest potential applications in preventing or treating oxidative stress-related disorders such as cardiovascular diseases and cancer.

In neurology, 4-(2,2,2-Trifluoroethoxy)phenol holds promise as a therapeutic agent for neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been encouraging, with some studies reporting significant improvements in cognitive function and reduced neuroinflammation.

Safety Considerations and Future Directions

The safety profile of 4-(2,2,2-Trifluoroethoxy)phenol is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have shown that this compound has low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 4-(2,2,2-Trifluoroethoxy)phenol (CAS No. 129560-99-2) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As our understanding deepens, it is likely that this compound will play an increasingly important role in the development of novel drugs for treating various diseases.